molecular formula C9H7F3N2 B8307268 6-(3,3,3-Trifluoropropyl)pyridine-3-carbonitrile

6-(3,3,3-Trifluoropropyl)pyridine-3-carbonitrile

Cat. No.: B8307268
M. Wt: 200.16 g/mol
InChI Key: UBQLSYSPXVTTAX-UHFFFAOYSA-N
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Description

6-(3,3,3-Trifluoropropyl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C9H7F3N2 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H7F3N2

Molecular Weight

200.16 g/mol

IUPAC Name

6-(3,3,3-trifluoropropyl)pyridine-3-carbonitrile

InChI

InChI=1S/C9H7F3N2/c10-9(11,12)4-3-8-2-1-7(5-13)6-14-8/h1-2,6H,3-4H2

InChI Key

UBQLSYSPXVTTAX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1C#N)CCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-methyl-nicotinonitrile (118 mg, 1.0 mmol) in anhydrous THF (20 mL) at −78 C under nitrogen was added lithium diisopropylamine (2M solution in THF/heptane/ethylbenzene, 550 μL, 1.1 mmol) drop-wise. The resulting solution was allowed to warm to room temperature for 5 min and then cooled back to −78 C. 1,1,1-Trifluoro-2-iodo-ethane (524 mg, 2.5 mmol) was then added to the solution drop-wise and the reaction mixture was allowed to warm to room temperature and stirred at this temperature for 2 h. The reaction mixture was cooled at 0 C and quenched with water; the resulting solution was extracted with EtOAc (3×25 mL). Combined organics were washed with brine (25 mL), dried over magnesium sulfate and purified by silica chromatography (25% EtOAc in heptane) to afford the title compound as a pale yellow oil (191 mg, 95%). Method C HPLC-MS: MH+ requires m/z=201. Found: m/z=201, Rt=1.22 min (86%).
Quantity
118 mg
Type
reactant
Reaction Step One
Quantity
550 μL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
524 mg
Type
reactant
Reaction Step Two
Yield
95%

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